Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt
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Description
Ethanesulfonic acid, 2-[(2-aminoethyl)amino]-, monosodium salt, also known as this compound, is a useful research compound. Its molecular formula is C4H12N2NaO3S and its molecular weight is 191.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action
Target of Action
It is used in the preparation and performance of waterborne polyurethane with ethylenediamine sodium sulfonate as a hydrophilic group . It is also used as a crosslinking agent for siloxane coating for transparent plastics .
Mode of Action
It is known to interact with its targets to facilitate the formation of waterborne polyurethane and to act as a crosslinking agent .
Biochemical Pathways
Its role in the synthesis of waterborne polyurethane and as a crosslinking agent suggests that it may be involved in the chemical reactions related to these processes .
Pharmacokinetics
Its solubility in water is reported to be 500mg/l , which may influence its bioavailability.
Result of Action
Its use in the synthesis of waterborne polyurethane and as a crosslinking agent for siloxane coating for transparent plastics suggests that it plays a crucial role in these processes .
Biochemical Analysis
Biochemical Properties
Sodium 2-((2-aminoethyl)amino)ethanesulfonate plays a role in biochemical reactions, particularly in the preparation and performance of waterborne polyurethane
Molecular Mechanism
It is known to be used in the preparation of waterborne polyurethane, suggesting it may interact with biomolecules involved in this process
Properties
CAS No. |
34730-59-1 |
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Molecular Formula |
C4H12N2NaO3S |
Molecular Weight |
191.21 g/mol |
IUPAC Name |
sodium;2-(2-aminoethylamino)ethanesulfonate |
InChI |
InChI=1S/C4H12N2O3S.Na/c5-1-2-6-3-4-10(7,8)9;/h6H,1-5H2,(H,7,8,9); |
InChI Key |
ROZLDLJVUNEAFL-UHFFFAOYSA-N |
SMILES |
C(CNCCS(=O)(=O)[O-])N.[Na+] |
Isomeric SMILES |
C(CNCCS(=O)(=O)[O-])N.[Na+] |
Canonical SMILES |
C(CNCCS(=O)(=O)O)N.[Na] |
34730-59-1 | |
Pictograms |
Corrosive |
Synonyms |
2-[(2-Aminoethyl)amino]-ethanesulfonic Acid Monosodium Salt; _x000B_2-[(2-Aminoethyl)amino]ethanesulfonic Acid Sodium Salt; A 95; EES 200L; N 60; _x000B_N-(2-Aminoethyl)-2-aminoethanesulfonic Acid Sodium Salt; _x000B_N-(2-Sulfoethyl)ethylenediamine Sodium Salt; Sodium |
Origin of Product |
United States |
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